Cas no 33224-19-0 (3-Methoxy-5-nitrobenzonitrile)

3-Methoxy-5-nitrobenzonitrile structure
3-Methoxy-5-nitrobenzonitrile structure
Product Name:3-Methoxy-5-nitrobenzonitrile
CAS No:33224-19-0
MF:C8H6N2O3
MW:178.14484167099
MDL:MFCD00463876
CID:1038144
PubChem ID:4267958
Update Time:2025-04-20

3-Methoxy-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Methoxy-5-nitrobenzonitrile
    • DB-011214
    • A875360
    • AKOS005442448
    • AS-40400
    • SCHEMBL6743785
    • DTXSID50401402
    • 33224-19-0
    • CS-0160020
    • Benzonitrile, 3-methoxy-5-nitro-
    • MFCD00463876
    • STK366080
    • DTXCID40352257
    • MDL: MFCD00463876
    • Inchi: 1S/C8H6N2O3/c1-13-8-3-6(5-9)2-7(4-8)10(11)12/h2-4H,1H3
    • InChI Key: IULAXWUZAPAHIH-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C#N)C=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 178.03784206g/mol
  • Monoisotopic Mass: 178.03784206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 78.8Ų

3-Methoxy-5-nitrobenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M859859-1g
3-Methoxy-5-Nitrobenzonitrile
33224-19-0 ≥98%
1g
¥225.90 2022-09-01
TRC
M327213-10mg
3-Methoxy-5-nitrobenzonitrile
33224-19-0
10mg
$ 50.00 2022-06-04
TRC
M327213-50mg
3-Methoxy-5-nitrobenzonitrile
33224-19-0
50mg
$ 65.00 2022-06-04
TRC
M327213-100mg
3-Methoxy-5-nitrobenzonitrile
33224-19-0
100mg
$ 80.00 2022-06-04
Apollo Scientific
OR910730-1g
3-methoxy-5-nitrobenzonitrile
33224-19-0 98+%
1g
£28.00 2025-02-20
Apollo Scientific
OR910730-5g
3-methoxy-5-nitrobenzonitrile
33224-19-0 98+%
5g
£102.00 2025-02-20
eNovation Chemicals LLC
D243372-1g
3-Methoxy-5-nitrobenzonitrile
33224-19-0 97%
1g
$200 2023-09-03
abcr
AB456961-1 g
3-Methoxy-5-nitrobenzonitrile, 95%; .
33224-19-0 95%
1g
€182.10 2023-04-22
abcr
AB456961-5 g
3-Methoxy-5-nitrobenzonitrile, 95%; .
33224-19-0 95%
5g
€346.70 2023-04-22
abcr
AB456961-25 g
3-Methoxy-5-nitrobenzonitrile, 95%; .
33224-19-0 95%
25g
€934.30 2023-04-22

3-Methoxy-5-nitrobenzonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:33224-19-0)3-Methoxy-5-nitrobenzonitrile
Order Number:A875360
Stock Status:in Stock
Quantity:10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:46
Price ($):150.0/315.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:33224-19-0)3-Methoxy-5-nitrobenzonitrile
A875360
Purity:99%/99%
Quantity:10g/25g
Price ($):150.0/315.0
Email